1-{6-[2-(3,4-dichlorophenyl)morpholin-4-yl]pyridin-3-yl}ethanone

• IUPAC Name: 1-[6-[2-(3,4-dichlorophenyl)morpholin-4-yl]pyridin-3-yl]ethanone
• InChI: InChI=1S/C17H16Cl2N2O2/c1-11(22)13-3-5-17(20-9-13)21-6-7-23-16(10-21)12-2-4-14(18)15(19)8-12/h2-5,8-9,16H,6-7,10H2,1H3
• InChI Key: CDCOUELVJIFRLU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C(C=C1)N2CCOC(C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2
• Molecular Weight: 351.2 g/mol

Description

The compound “1-{6-[2-(3,4-dichlorophenyl)morpholin-4-yl]pyridin-3-yl}ethanone” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. The compound also contains a dichlorophenyl group, which is a phenyl (benzene) ring with two chlorine atoms attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine and morpholine rings, as well as the dichlorophenyl group, would significantly influence the compound’s structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyridine and morpholine rings, as well as the dichlorophenyl group. The nitrogen atoms in the rings, as well as the chlorine atoms on the phenyl ring, could potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen and oxygen atoms in the morpholine ring could potentially make the compound polar, affecting its solubility in various solvents.

Future Directions

The study and development of new compounds with pyridine and morpholine rings, as well as dichlorophenyl groups, is an active area of research. These compounds could potentially have a wide range of applications, including in the development of new drugs.